Cas no 1618682-19-1 (H5DDCPBA)

H5DDCPBA structure
H5DDCPBA structure
Product Name:H5DDCPBA
CAS No:1618682-19-1
MF:C23H14O10
MW:450.351
CID:4479457
PubChem ID:102339187
Update Time:2024-11-07

H5DDCPBA Chemical and Physical Properties

Names and Identifiers

    • H5DDCPBA
    • 1618682-19-1
    • 5'-(3,5-dicarboxyphenyl)-[1,1'-biphenyl]-3,3',5-tricarboxylic acid
    • 5-[3-carboxy-5-(3,5-dicarboxyphenyl)phenyl]benzene-1,3-dicarboxylic acid
    • [1,1':3',1''-Terphenyl]-3,3'',5,5',5''-pentacarboxylic acid
    • F74678
    • CS-0170606
    • BS-47439
    • Inchi: InChI=1S/C23H14O10/c24-19(25)14-2-10(12-4-15(20(26)27)8-16(5-12)21(28)29)1-11(3-14)13-6-17(22(30)31)9-18(7-13)23(32)33/h1-9H,(H,24,25)(H,26,27)(H,28,29)(H,30,31)(H,32,33)
    • InChI Key: LNRIQVXDSPXAHX-UHFFFAOYSA-N
    • SMILES: C1=C(C=C(C=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)C(=O)O)C3=CC(=CC(=C3)C(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 450.05869664g/mol
  • Monoisotopic Mass: 450.05869664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 187Ų

H5DDCPBA Pricemore >>

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